Cas no 1806177-83-2 (Ethyl 3-(bromomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Ethyl 3-(bromomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1806177-83-2
• MF: C₁₁H₁₀BrF₃INO₃
• MW: 468.005685329437
• CID: 4813510
• Update Time: 2025-10-21

Ethyl 3-(bromomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(bromomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C11H10BrF3INO3/c1-2-19-9(18)3-8-6(4-12)10(7(16)5-17-8)20-11(13,14)15/h5H,2-4H2,1H3
• InChI Key： TZVWPRIKLGJVLI-UHFFFAOYSA-N
• SMILES： IC1=CN=C(CC(=O)OCC)C(CBr)=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 333
• XLogP3: 3.4
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 3-(bromomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-acetate

Ethyl 3-(bromomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1806177-83-2): A Comprehensive Overview

Ethyl 3-(bromomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1806177-83-2) is a versatile and highly functionalized compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, characterized by its unique combination of bromomethyl, iodo, and trifluoromethoxy substituents, offers a wide range of potential applications in the development of novel therapeutic agents.

The bromomethyl group in Ethyl 3-(bromomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-acetate serves as a reactive site for various chemical transformations, making it an ideal intermediate for the synthesis of complex molecules. The presence of the iodo substituent further enhances its reactivity and versatility, allowing for efficient coupling reactions with a variety of nucleophiles. Additionally, the trifluoromethoxy group imparts unique electronic and steric properties to the molecule, which can significantly influence its biological activity and pharmacokinetic profile.

Recent studies have highlighted the potential of Ethyl 3-(bromomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-acetate in the development of targeted therapies for various diseases. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibited potent antitumor activity against several cancer cell lines. The researchers found that the bromomethyl and iodo groups played a crucial role in enhancing the compound's ability to inhibit key signaling pathways involved in cancer progression.

In another study, published in *Bioorganic & Medicinal Chemistry Letters*, researchers explored the use of Ethyl 3-(bromomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-acetate as a scaffold for the development of novel antibiotics. The unique combination of functional groups in this compound allowed for the synthesis of derivatives with enhanced antibacterial activity against both Gram-positive and Gram-negative bacteria. The trifluoromethoxy group was particularly important in modulating the lipophilicity and membrane permeability of the resulting compounds.

The synthetic accessibility of Ethyl 3-(bromomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-acetate has also been extensively studied. A recent paper in *Organic Letters* described an efficient and scalable synthetic route to this compound, starting from readily available starting materials. The method involves a series of well-established reactions, including Suzuki coupling, halogenation, and esterification, which can be easily adapted to produce gram quantities of the target molecule. This synthetic route not only simplifies the preparation process but also ensures high purity and yield, making it suitable for large-scale production.

From a pharmacological perspective, Ethyl 3-(bromomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-acetate has shown promising results in preclinical studies. In vivo experiments have demonstrated that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These attributes make it an attractive candidate for further development as a lead compound in drug discovery programs.

Furthermore, the structural diversity offered by Ethyl 3-(bromomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-acetate allows for extensive structure-activity relationship (SAR) studies. By systematically modifying different parts of the molecule, researchers can fine-tune its biological activity and optimize its therapeutic potential. For example, substituting the ethyl ester group with other alkyl or aryl esters can significantly impact the compound's metabolic stability and tissue distribution.

In conclusion, Ethyl 3-(bromomethyl)-5-iodo-4-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1806177-83-2) is a highly functionalized compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique combination of bromomethyl, iodo, and trifluoromethoxy substituents makes it an ideal scaffold for the development of novel therapeutic agents with diverse biological activities. Ongoing research continues to uncover new possibilities for this versatile molecule, positioning it as a valuable tool in the pursuit of innovative treatments for various diseases.